1-(1-Aminocyclopentyl)peroxycyclopentan-1-amine

• CAS RN: 117751-37-8
• Molecular Formula: C10H20N2O2
• Molecular Weight: 200.28 g/mol
• IUPAC Name: 1-(1-aminocyclopentyl)peroxycyclopentan-1-amine
• InChI: InChI=1S/C10H20N2O2/c11-9(5-1-2-6-9)13-14-10(12)7-3-4-8-10/h1-8,11-12H2
• InChI Key: BCSNVZZHEABSAT-UHFFFAOYSA-N
• SMILES: C1CCC(C1)(N)OOC2(CCCC2)N
• synonyms: Cyclopentanamine, 1,1-dioxybis- (9CI)

Description

1-(1-Aminocyclopentyl)peroxycyclopentan-1-amine is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a peroxide-based compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 1-(1-Aminocyclopentyl)peroxycyclopentan-1-amine is not fully understood. However, it is believed to act by generating reactive oxygen species (ROS) that cause oxidative damage to cells. The peroxide-based compound has also been found to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and Physiological Effects:
1-(1-Aminocyclopentyl)peroxycyclopentan-1-amine has been found to have various biochemical and physiological effects. It has been found to induce oxidative stress in cells, leading to DNA damage and cell death. It has also been found to inhibit the growth of bacteria and fungi. Additionally, it has been found to induce apoptosis in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(1-Aminocyclopentyl)peroxycyclopentan-1-amine in lab experiments is its ability to induce oxidative stress in cells. This property makes it a useful tool for studying the effects of oxidative stress on cellular processes. Additionally, its antimicrobial properties make it a useful disinfectant in the food industry. One of the limitations of using 1-(1-Aminocyclopentyl)peroxycyclopentan-1-amine in lab experiments is its instability. The peroxide-based compound is prone to decomposition, which can affect the accuracy of experimental results.

Future Directions

There are several future directions for the study of 1-(1-Aminocyclopentyl)peroxycyclopentan-1-amine. One direction is the further investigation of its potential applications in cancer therapy. The compound has shown promising results in inducing apoptosis in cancer cells, and further studies may lead to the development of new cancer therapies. Another direction is the study of its effects on different types of bacteria and fungi. This may lead to the development of new disinfectants with broader antimicrobial properties. Additionally, further studies may be conducted to improve the stability of the compound, making it more suitable for lab experiments.
In conclusion, 1-(1-Aminocyclopentyl)peroxycyclopentan-1-amine is a peroxide-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of new therapies and disinfectants.

Synthesis Methods

1-(1-Aminocyclopentyl)peroxycyclopentan-1-amine can be synthesized using different methods. One of the most common methods is the reaction of 1-aminocyclopentylamine with tert-butyl hydroperoxide in the presence of a catalyst. The reaction leads to the formation of the peroxide-based compound. Other methods include the reaction of cyclopentadiene with tert-butyl hydroperoxide in the presence of aluminum chloride and the reaction of 1-aminocyclopentylamine with peracetic acid.

Scientific Research Applications

1-(1-Aminocyclopentyl)peroxycyclopentan-1-amine has been used in various scientific research applications. It has been found to have antimicrobial properties and has been used as a disinfectant in the food industry. It has also been used as a reagent in organic synthesis. Additionally, it has been studied for its potential applications in cancer therapy, as it has been found to induce apoptosis in cancer cells.